Cas no 16981-20-7 (2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• CAS No: 16981-20-7
• MF: C₂₄H₂₄O₅
• MW: 392.444367408752
• CID: 149486
• PubChem ID: 5277586
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(2-methylpropanoyl)-4-phenylchromen-2-one
• Mesuol
• 2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 4-Phenylcoumarin
• 5,7-dihydroxy-6-isobutyryl-8-(3-methylbut-2-enyl)-4-phenyl-2H-chromen-2-one
• 5,7-dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-coumarin
• AC1NQR3T
• CHEBI:429950
• CHEMBL197069
• CTK8H2168
• mammea A
• NSC130114
• 5,7-Dihydroxy-6-isobutyryl-8-(3-methyl-2-butenyl)-4-phenylcoumarin
• [ "" ]
• 5,7-Dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methylpropanoyl)-4-phenyl-2H-1-benzopyran-2-one
• 5,7-Dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-2H-1-benzopyran-2-one
• 5,7-Dihydroxy-8-(3-methylbut-2-enyl)-6-isobutyryl-4-phenylcoumarin
• NSC-130114
• 2,7-Dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-chromen-5-one
• 5,7-Dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-chromen-2-one
• NSC 130114
• LMPK12100019
• CHEBI:188086
• 2H-1-Benzopyran-2-one,7-dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 16981-20-7
• 5,7-dihydroxy-6-(isobutyryl)-8-(3-methylbut-2-enyl)-4-phenyl-2h-chromen-2-one
• DTXSID50168760
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(2-methylpropanoyl)-4-phenyl-chromen-2-one
• CS-0023830
• Coumarin,7-dihydroxy-6-isobutyryl-8-(3-methyl-2-butenyl)-4-phenyl-
• BDBM50172748
• HY-N3294
• AKOS032948270
• DTXCID2091251

• Inchi： 1S/C24H24O5/c1-13(2)10-11-16-22(27)20(21(26)14(3)4)23(28)19-17(12-18(25)29-24(16)19)15-8-6-5-7-9-15/h5-10,12,14,27-28H,11H2,1-4H3
• InChI Key： IWUNXYBEJCJQHB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C(=C(C(C(C)C)=O)C(=C(C/C=C(\C)/C)C1=2)O)O)=O

Computed Properties

• Exact Mass: 392.16242
• Monoisotopic Mass: 392.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 5.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171 ºC
• Boiling Point: 599.9±50.0 °C at 760 mmHg
• Flash Point: 206.8±23.6 °C
• Refractive Index: 1.615
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 83.83
• LogP: 5.21860
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Prenylated neoflavonoids